Unexpected right-handed helical nanostructures co-assembled from l-phenylalanine derivatives and achiral bipyridines†
Chemical Science Pub Date: 2017-01-04 DOI: 10.1039/C6SC04808K
Abstract
The construction of chiral supramolecular systems with desirable handedness is of great importance in materials science, chemistry, and biology since chiral nanostructures exhibit fascinating photophysical properties and unique biological effects. Herein, we report that achiral bipyridines can co-assemble with L-phenylalanine derivatives into unexpected right-handed helical nanostructures rather than a left-handed helix via intermolecular hydrogen bonding interactions formed between the pyridyl and carboxylic groups. This study opens up a route to develop chiral nanostructures with desirable handedness via the co-assembly of simple molecular building blocks and provides a straightforward insight into the chirality control of nanostructures in supramolecular systems.
Recommended Literature
- [1] Evolutionary approaches in protein engineering towards biomaterial construction
- [2] Emerging enantiomeric resolution materials with homochiral nano-fabrications
- [3] Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)
- [4] Fate of single walled carbon nanotubes in wetland ecosystems†
- [5] Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–
- [6] Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors
- [7] Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†
- [8] Excellent lithium ion storage property of porous MnCo2O4 nanorods†
- [9] Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†
- [10] Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†
Journal Name：Chemical Science
research_products
-
CAS no.: 89640-58-4
![N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide](https://ossimg.kuujia.com/scimg/1444500/1444113-98-7x500.png)
![1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol](https://ossimg.kuujia.com/scimg/1271000/1270529-38-8x500.png)
![2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid](https://ossimg.kuujia.com/scimg/2138500/2138166-62-6x500.png)
![2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide](https://ossimg.kuujia.com/scimg/2034500/2034271-14-0x500.png)